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Compound of Interest

Compound Name:
N-(Pyridin-3-

ylmethylene)methanamine

Cat. No.: B171866 Get Quote

This technical guide provides a comprehensive overview of N-(Pyridin-3-
ylmethylene)methanamine, focusing on its Chemical Abstracts Service (CAS) number,

nomenclature, and key chemical data. This document is intended for researchers, scientists,

and professionals in the field of drug development and chemical synthesis.

Chemical Identity and Nomenclature
N-(Pyridin-3-ylmethylene)methanamine is a Schiff base, an organic compound containing a

carbon-nitrogen double bond with the nitrogen atom connected to an aryl or alkyl group. The

nomenclature and identification of this compound are summarized below.

Identifier Value

Systematic Name N-(Pyridin-3-ylmethylene)methanamine

Stereoisomer (E)-N-(Pyridin-3-ylmethylene)methanamine

CAS Number 16273-54-4

Molecular Formula C₇H₈N₂

Molecular Weight 120.15 g/mol

Synonyms 3-(Methyliminomethyl)pyridine
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Physicochemical Properties
Detailed experimental data on the physicochemical properties of N-(Pyridin-3-
ylmethylene)methanamine is limited in publicly available literature. The following table

summarizes computed and expected properties based on its chemical structure.

Property Value (Predicted)

Appearance Expected to be a liquid or low-melting solid

Boiling Point Not available

Melting Point Not available

Solubility
Expected to be soluble in organic solvents like

ethanol, methanol, and dichloromethane

pKa Not available

Synthesis and Experimental Protocols
The synthesis of N-(Pyridin-3-ylmethylene)methanamine can be achieved through a

condensation reaction between pyridine-3-carbaldehyde and methanamine. While a specific,

detailed protocol for this exact compound is not extensively documented, a general procedure

can be inferred from the synthesis of analogous Schiff bases.[1]

General Synthesis Workflow
The logical workflow for the synthesis of N-(Pyridin-3-ylmethylene)methanamine is a

straightforward condensation reaction.
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General Synthesis Workflow for N-(Pyridin-3-ylmethylene)methanamine

Pyridine-3-carbaldehyde

Condensation Reaction
(Reflux)Methanamine

Ethanol/Methanol

Work-up
(Filtration, Evaporation) N-(Pyridin-3-ylmethylene)methanamine

Click to download full resolution via product page

Caption: General workflow for the synthesis of N-(Pyridin-3-ylmethylene)methanamine.

Representative Experimental Protocol
The following protocol is a representative procedure based on the synthesis of similar

compounds.[1]

Materials:

Pyridine-3-carbaldehyde

Methanamine (e.g., as a solution in ethanol or THF)

Anhydrous Ethanol or Methanol

Anhydrous Magnesium Sulfate (optional, for drying)

Round-bottom flask

Reflux condenser
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Magnetic stirrer and stir bar

Heating mantle

Procedure:

In a clean, dry round-bottom flask, dissolve pyridine-3-carbaldehyde (1 equivalent) in

anhydrous ethanol.

To this solution, add a solution of methanamine (1 to 1.2 equivalents) in ethanol dropwise

while stirring.

The reaction mixture is then heated to reflux and maintained at this temperature for 2-6

hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, the mixture is cooled to room temperature.

The solvent is removed under reduced pressure using a rotary evaporator to yield the crude

product.

If necessary, the product can be purified further by distillation or column chromatography.

Spectroscopic Characterization
While specific spectroscopic data for N-(Pyridin-3-ylmethylene)methanamine is scarce, the

expected characteristic signals based on data from analogous compounds are presented

below.
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Spectroscopy Expected Characteristic Signals

¹H NMR

A singlet for the imine proton (-CH=N-) around δ

8.3-8.5 ppm. Signals for the pyridine ring

protons in the aromatic region (δ 7.0-9.0 ppm).

A singlet or doublet for the methyl protons (-N-

CH₃) around δ 3.0-3.5 ppm.[2]

¹³C NMR

A signal for the imine carbon (-CH=N-) in the

range of δ 155-165 ppm. Signals for the pyridine

ring carbons between δ 120-155 ppm. A signal

for the methyl carbon (-N-CH₃) around δ 40-50

ppm.[2]

IR (Infrared)

A characteristic absorption band for the C=N

(imine) stretch typically appearing in the region

of 1640-1690 cm⁻¹. C-H stretching vibrations

from the aromatic ring and the methyl group

around 2850-3100 cm⁻¹. N-H stretching bands

(around 3300-3500 cm⁻¹) from the starting

amine should be absent.

Biological Activity and Signaling Pathways
Based on the conducted literature search, there is no specific information available regarding

the biological activity or the involvement of N-(Pyridin-3-ylmethylene)methanamine in any

signaling pathways. Research on similar Schiff base compounds suggests a wide range of

potential biological activities, including antimicrobial and anticancer properties, but these have

not been specifically investigated for the title compound.

Conclusion
N-(Pyridin-3-ylmethylene)methanamine, identified by CAS number 16273-54-4, is a pyridine-

containing Schiff base. Its synthesis is achievable through a standard condensation reaction of

pyridine-3-carbaldehyde and methanamine. While detailed experimental and biological data for

this specific compound are limited, this guide provides a foundational understanding of its

chemistry, nomenclature, and a framework for its synthesis and characterization based on
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closely related analogues. Further research is warranted to explore the potential applications of

this compound in medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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